3-{2-[(1,3-diethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]-1H-pyrrol-1-yl}benzoic acid
3-{2-[(1,3-diethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]-1H-pyrrol-1-yl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0967373
InChI:
InChI=1S/C20H19N3O4S/c1-3-21-17(24)16(18(25)22(4-2)20(21)28)12-15-9-6-10-23(15)14-8-5-7-13(11-14)19(26)27/h5-12H,3-4H2,1-2H3,(H,26,27)
SMILES:
CCN1C(=O)C(=CC2=CC=CN2C3=CC=CC(=C3)C(=O)O)C(=O)N(C1=S)CC
Molecular Formula:
C20H19N3O4S
Molecular Weight:
397.4 g/mol
3-{2-[(1,3-diethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]-1H-pyrrol-1-yl}benzoic acid
CAS No.:
Cat. No.: VC0967373
Molecular Formula: C20H19N3O4S
Molecular Weight: 397.4 g/mol
* For research use only. Not for human or veterinary use.
![3-{2-[(1,3-diethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]-1H-pyrrol-1-yl}benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H19N3O4S |
|---|---|
| Molecular Weight | 397.4 g/mol |
| IUPAC Name | 3-[2-[(1,3-diethyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]pyrrol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C20H19N3O4S/c1-3-21-17(24)16(18(25)22(4-2)20(21)28)12-15-9-6-10-23(15)14-8-5-7-13(11-14)19(26)27/h5-12H,3-4H2,1-2H3,(H,26,27) |
| Standard InChI Key | URSQRXUDKZFDAF-UHFFFAOYSA-N |
| SMILES | CCN1C(=O)C(=CC2=CC=CN2C3=CC=CC(=C3)C(=O)O)C(=O)N(C1=S)CC |
| Canonical SMILES | CCN1C(=O)C(=CC2=CC=CN2C3=CC=CC(=C3)C(=O)O)C(=O)N(C1=S)CC |
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